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Compound of Interest

Compound Name: Bromperidol-d4-1

Cat. No.: B12413783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Bromperidol-d4-1, a deuterated

analog of the typical antipsychotic agent Bromperidol. This document is intended to serve as a

core resource for researchers in neuropharmacology, drug metabolism, and pharmacokinetic

studies, offering detailed supplier information, ordering details, and insights into its primary

application as an internal standard.

Bromperidol-d4-1: An Overview
Bromperidol is a butyrophenone derivative and a potent D2-like dopamine receptor antagonist.

[1][2] Its deuterated form, Bromperidol-d4-1, is a stable isotope-labeled compound valuable

for quantitative analysis in complex biological matrices. The incorporation of deuterium atoms

results in a higher mass-to-charge ratio, allowing for its distinction from the unlabeled parent

compound in mass spectrometry-based assays without significantly altering its chemical

properties. This makes it an ideal internal standard for liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) applications,

ensuring accurate quantification of Bromperidol in research and preclinical studies.
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For research laboratories seeking to procure Bromperidol-d4-1, several reputable suppliers

offer this compound. The following table summarizes key information to facilitate comparison

and ordering.

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Available
Quantitie
s

Toronto

Research

Chemicals

(TRC)

B689222
1216919-

75-3

C₂₁H₁₉D₄B

rFNO₂
424.34

Not

specified
1mg

MedChem

Express

HY-

B0901S1

1216919-

75-3

C₂₁H₁₉D₄B

rFNO₂
424.34

>98% (by

HPLC)

1mg, 5mg,

10mg

Cayman

Chemical

Not directly

listed;

Haloperidol

-d4 is

available

(Item No.

26116)

1189986-

59-1 (for

Haloperidol

-d4)

C₂₁H₁₉D₄C

lFNO₂ (for

Haloperidol

-d4)

379.9 (for

Haloperidol

-d4)

≥99%

deuterated

forms (d₁-

d₄) (for

Haloperidol

-d4)

100 µg, 1

mg

Note: Pricing information is subject to change and should be confirmed on the respective

supplier's website. Purity and availability may vary by lot.

Experimental Protocols: Application as an Internal
Standard
Bromperidol-d4-1 is primarily utilized as an internal standard in bioanalytical methods to

quantify Bromperidol. The following provides a generalized experimental workflow for its use in

an LC-MS/MS assay.

Objective:
To accurately quantify the concentration of Bromperidol in a biological matrix (e.g., plasma,

brain tissue homogenate) using a deuterated internal standard.
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Materials:
Bromperidol analytical standard

Bromperidol-d4-1 internal standard

Biological matrix (e.g., rat plasma)

Acetonitrile (ACN)

Methanol (MeOH)

Formic acid (FA)

Water (LC-MS grade)

Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) consumables

LC-MS/MS system

Methodology:
Preparation of Standard Solutions:

Prepare stock solutions of Bromperidol and Bromperidol-d4-1 in a suitable organic

solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

Prepare a series of working standard solutions of Bromperidol by serial dilution of the

stock solution to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

Prepare a working internal standard solution of Bromperidol-d4-1 at a fixed concentration

(e.g., 100 ng/mL).

Sample Preparation:

To 100 µL of the biological matrix (e.g., plasma), add a fixed volume (e.g., 10 µL) of the

Bromperidol-d4-1 internal standard working solution.
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For the calibration curve, add the corresponding Bromperidol working standard to blank

biological matrix.

Perform protein precipitation by adding a threefold volume of cold acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.

Alternatively, for cleaner samples, perform solid-phase extraction or liquid-liquid extraction

to isolate the analyte and internal standard.

Evaporate the supernatant or extracted solvent to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Use a C18 reverse-phase column.

Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid

(A) and acetonitrile with 0.1% formic acid (B).

Mass Spectrometry (MS/MS):

Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

Use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion

transitions for both Bromperidol and Bromperidol-d4-1.

Optimize the collision energy and other MS parameters for maximum signal intensity.

Data Analysis:

Calculate the peak area ratio of the analyte (Bromperidol) to the internal standard

(Bromperidol-d4-1).
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Construct a calibration curve by plotting the peak area ratio against the concentration of

the Bromperidol standards.

Determine the concentration of Bromperidol in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway and Experimental Workflow
Diagrams
Dopamine D2 Receptor Signaling Pathway
Bromperidol exerts its antipsychotic effects primarily by acting as an antagonist at dopamine

D2 receptors. These receptors are G-protein coupled receptors (GPCRs) that, upon activation

by dopamine, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP)

levels.[3][4] The following diagram illustrates this inhibitory signaling cascade.
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Caption: Dopamine D2 receptor inhibitory signaling pathway.

Experimental Workflow for Quantification of
Bromperidol
The following diagram outlines the logical flow of a typical experiment to quantify Bromperidol

in a biological sample using Bromperidol-d4-1 as an internal standard.
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Caption: Workflow for Bromperidol quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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